Cas no 1261560-05-7 (Methyl 2-cyano-5-isopropoxylbenzoate)
Methyl 2-cyano-5-isopropoxylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-5-isopropoxylbenzoate
-
- Inchi: 1S/C12H13NO3/c1-8(2)16-10-5-4-9(7-13)11(6-10)12(14)15-3/h4-6,8H,1-3H3
- InChI Key: WKFAVTLUQDMWQR-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=C(C(=O)OC)C=1)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 292
- XLogP3: 2.3
- Topological Polar Surface Area: 59.3
Methyl 2-cyano-5-isopropoxylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023462-250mg |
Methyl 2-cyano-5-isopropoxylbenzoate |
1261560-05-7 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A015023462-500mg |
Methyl 2-cyano-5-isopropoxylbenzoate |
1261560-05-7 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A015023462-1g |
Methyl 2-cyano-5-isopropoxylbenzoate |
1261560-05-7 | 97% | 1g |
$1564.50 | 2023-09-03 |
Methyl 2-cyano-5-isopropoxylbenzoate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on Methyl 2-cyano-5-isopropoxylbenzoate
Research Update on Methyl 2-cyano-5-isopropoxylbenzoate (CAS: 1261560-05-7) in Chemical Biology and Pharmaceutical Applications
Methyl 2-cyano-5-isopropoxylbenzoate (CAS: 1261560-05-7) has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive scaffold. This compound, characterized by its cyano and isopropoxy functional groups, has been explored in the development of novel small-molecule inhibitors and prodrugs. Recent studies highlight its role in modulating key biological pathways, particularly in inflammation and oncology-related targets.
A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in synthesizing kinase inhibitors targeting EGFR and VEGFR2. Researchers optimized the ester hydrolysis and subsequent derivatization of Methyl 2-cyano-5-isopropoxylbenzoate to yield potent analogs with IC50 values in the nanomolar range. The isopropoxy moiety was found to enhance cellular permeability, while the cyano group facilitated hydrogen bonding with key residues in the ATP-binding pocket.
In parallel work, a team from MIT reported (2024, ACS Chemical Biology) the compound's application in PROTAC (Proteolysis Targeting Chimera) development. Here, 1261560-05-7 served as the warhead component, linking E3 ligase binders to target proteins. The researchers noted that the methyl ester group allowed for efficient conjugation chemistry while maintaining metabolic stability in in vitro assays. This approach showed promise in degrading previously "undruggable" targets in neurodegenerative disease models.
Pharmacokinetic studies published in European Journal of Pharmaceutical Sciences (2024) revealed that Methyl 2-cyano-5-isopropoxylbenzoate exhibits favorable ADME properties when used as a prodrug scaffold. The compound demonstrated 82% oral bioavailability in rodent models, with controlled release profiles upon esterase-mediated cleavage. These findings support its growing use in designing orally available therapeutics, particularly for compounds requiring targeted release in intestinal tissues.
Ongoing clinical-stage research (Phase I/II trials) by several biotech firms is exploring derivatives of 1261560-05-7 as potential treatments for rheumatoid arthritis and certain solid tumors. Early data suggests that structural modifications at the isopropoxy position can significantly alter selectivity profiles, enabling tailored approaches for different disease indications. However, challenges remain in optimizing the metabolic stability of the cyano group in vivo.
The synthetic accessibility of Methyl 2-cyano-5-isopropoxylbenzoate continues to drive its adoption in medicinal chemistry programs. Recent process chemistry advancements (2024, Organic Process Research & Development) have established scalable routes with >90% yield using continuous flow technology. This addresses previous limitations in large-scale production that had hindered translational research.
Looking forward, the unique physicochemical properties of 1261560-05-7 position it as a valuable building block for next-generation therapeutics. Emerging applications include its use in covalent inhibitor design (via cyano group reactivity) and as a fluorescence quencher in biochemical assays. The compound's versatility across multiple therapeutic areas underscores its importance in contemporary drug discovery pipelines.
1261560-05-7 (Methyl 2-cyano-5-isopropoxylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)